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Compound of Interest

Compound Name: 2,2-Dibromobutanal

Cat. No.: B1354730

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided for 2,2-Dibromobutanal is based on limited
available data and inferences drawn from structurally similar compounds. A comprehensive risk
assessment should be conducted before handling this chemical.

Introduction

2,2-Dibromobutanal is a halogenated aldehyde of interest in synthetic organic chemistry. Due
to the limited availability of specific safety and toxicological data for this compound, this guide
provides a summary of known information and extrapolates potential hazards and handling
procedures based on analogous compounds. All personnel handling this substance must be
thoroughly trained in handling hazardous materials and should consult the most current Safety
Data Sheet (SDS) if available.

Hazard Identification and Classification

Specific GHS classification for 2,2-Dibromobutanal is not widely available. However, based on
its structure as a dibrominated aldehyde, it should be handled as a hazardous substance with
the potential for significant health effects. The following table summarizes the known and
inferred hazard classifications.

Table 1: GHS Hazard Classification
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Hazard Class Classification (Inferred) Notes

Harmful if swallowed. Based

Acute Toxicity, Oral Category 4 on data for 2,3-dibromobutane.

[1]

Harmful in contact with skin.
Acute Toxicity, Dermal Category 4 Based on data for 2,3-

dibromobutane.[1]

Harmful if inhaled. Based on

Acute Toxicity, Inhalation Category 4 )
data for 2,3-dibromobutane.[1]

Causes skin irritation. Based
) ] o on data for 2,3-dibromobutane
Skin Corrosion/Irritation Category 2 ]
and general properties of

aldehydes.[1][2]

Causes serious eye irritation.
Serious Eye Damage/Irritation Category 2A Based on data for 2,3-
dibromobutane.[1]

May cause respiratory
Specific Target Organ Toxicity Category 3 irritation. Based on data for
2,3-dibromobutane.[1]

Physical and Chemical Properties

Quantitative experimental data for 2,2-Dibromobutanal is scarce. The following table includes
available data and computed properties.

Table 2: Physical and Chemical Properties of 2,2-Dibromobutanal
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Property Value Source

CAS Number 57024-76-7 ChemicalBook
Molecular Formula C4H6Br20 ChemicalBook
Molecular Weight 229.9 g/mol ChemicalBook
Boiling Point 53 °C at 13 Torr ChemicalBook
Density 1.943 + 0.06 g/cm3 (Predicted) = ChemicalBook

Toxicological Information

No specific toxicological studies (e.g., LD50, LC50) for 2,2-Dibromobutanal were found in the
public domain. Aldehydes, in general, are reactive electrophiles that can be cytotoxic.[2]
Halogenated organic compounds can also present significant health risks. Therefore, exposure
should be minimized.

Table 3: Toxicological Data of Structurally Similar Compounds

Compound LD50/LC50 Species Route Source
LC50: 28.97 mg/l ) ] CDH Fine
2-Bromobutane Fish Aquatic ]
-96 h Chemical[3]
Bromoacetaldeh LD50: Not N Fisher
) - Not specified Oral S
yde diethyl acetal specified Scientific[4]
Bromoacetaldeh LC50: Not - ) Fisher
) N Not specified Inhalation S
yde diethyl acetal specified Scientific[4]

Experimental Protocols: Safe Handling and Storage

Given the potential hazards, stringent safety protocols must be followed when handling 2,2-
Dibromobutanal.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
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Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[2]

Hand Protection: Wear butyl rubber or nitrile gloves.[2] Latex gloves are not suitable.[2]
Regularly inspect gloves for signs of degradation or puncture.

Skin and Body Protection: A flame-retardant lab coat and appropriate chemical-resistant
apron should be worn. Ensure full-length pants and closed-toe shoes are worn.[5]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[5] If
there is a risk of exposure outside of a fume hood, a NIOSH-approved respirator with an
organic vapor cartridge is required.[2]

Engineering Controls

o Ventilation: Work exclusively in a well-ventilated laboratory with a certified chemical fume
hood.[5]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible.[6]

Handling Procedures

o Preparation: Before starting any work, ensure all necessary PPE is donned correctly and
safety equipment is functional.

Dispensing: Handle 2,2-Dibromobutanal in a fume hood. Use non-sparking tools and
ground all equipment to prevent static discharge.[7]

Heating: Avoid heating the compound. If heating is necessary, use a well-controlled heating
mantle and ensure adequate ventilation.

Housekeeping: Keep the work area clean and tidy. Clean up any spills immediately following
the procedures outlined in Section 6.0.

Storage Procedures

o Container: Store in a tightly closed, properly labeled container.
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e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents and bases.[8]

e Segregation: Store away from heat, sparks, and open flames.[8]

Emergency Procedures

Spill Response
o Small Spills:

o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.
o Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

e Large Spills:
o Evacuate the laboratory and alert others.
o Activate the fire alarm if there is a risk of fire.

o Contact your institution's emergency response team.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[8]

» Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek medical attention if irritation persists.[2]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[3]

Visualization of Safety Procedures

The following diagrams illustrate the logical workflow for handling and emergency response.
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Diagram 1: Standard Handling Workflow for 2,2-Dibromobutanal
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Caption: Standard Handling Workflow for 2,2-Dibromobutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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